3-(2,4-Dichloroanilino)-2-(3-thienyl)acrylonitrile

• IUPAC Name: (E)-3-(2,4-dichloroanilino)-2-thiophen-3-ylprop-2-enenitrile
• InChI: InChI=1S/C13H8Cl2N2S/c14-11-1-2-13(12(15)5-11)17-7-10(6-16)9-3-4-18-8-9/h1-5,7-8,17H/b10-7-
• InChI Key: XUOWZWJUCICKBQ-YFHOEESVSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)NC=C(C#N)C2=CSC=C2
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)N/C=C(/C#N)\C2=CSC=C2
• Molecular Formula: C13H8Cl2N2S
• Molecular Weight: 295.2 g/mol

Description

3-(2,4-Dichloroanilino)-2-(3-thienyl)acrylonitrile, also known as DCTA, is a synthetic organic compound with a wide range of applications in scientific research. It has a unique chemical structure composed of two aromatic rings connected by a nitrile group. DCTA is used in various laboratory experiments due to its unique reactivity and solubility properties. It has been studied extensively in recent years and its potential applications are currently being explored.

Scientific Research Applications

Applications of Acrylonitrile and Its Derivatives

• Enhanced PVC Properties with Butadiene-Acrylonitrile Elastomers : A study explored the incorporation of acrylonitrile-butadiene copolymers into PVC to enhance its properties as a window gasket material. This modification improved the elastic recovery, tensile strength, and elongation at break of the PVC, indicating a promising industrial application for modified PVC compounds (Rojek & Stabik, 2007).

• Bio-Based Chemicals from Glutamic Acid : Another study focused on the production of industrial chemicals, including acrylonitrile, from glutamic acid. It included a techno-economic assessment highlighting the potential for improvements in these processes, pointing towards bio-based production methods as a sustainable alternative (Lammens et al., 2012).

• Nanocomposite Fibers for Advanced Applications : Research into polyacrylonitrile-based nanocomposite fibers has shown significant improvements in physical properties through the incorporation of nanofillers. These advanced materials have applications in energy storage, sensors, and filtration, demonstrating the versatility and potential of acrylonitrile derivatives (Kausar, 2019).

• Toxicology and Safety of Reactive Chemicals : A comprehensive review of the toxicology and safety of reactive chemicals, including acrylonitrile, emphasized the need for careful handling and exposure control due to their carcinogenic potential. This highlights the importance of safety measures in industries utilizing these compounds (Blair & Kazerouni, 1997).